Cas no 96646-72-9 (D-Glucopyranose,2-O-(2,3,4-tri-O-acetyl-6-deoxy-a-L-mannopyranosyl)-, tetraacetate (9CI))

• Product Name: D-Glucopyranose,2-O-(2,3,4-tri-O-acetyl-6-deoxy-a-L-mannopyranosyl)-, tetraacetate (9CI)
• CAS No: 96646-72-9
• MF: C₂₆H₃₆O₁₇
• MW: 620.55385017395
• CID: 810818
• PubChem ID: 44148600
• Update Time: 2025-04-19

D-Glucopyranose,2-O-(2,3,4-tri-O-acetyl-6-deoxy-a-L-mannopyranosyl)-, tetraacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Glucopyranose,2-O-(2,3,4-tri-O-acetyl-6-deoxy-a-L-mannopyranosyl)-, tetraacetate (9CI)
• [(2R,3R,4S,5R)-3,4,6-triacetyloxy-5-[(2S,3R,4R,5S,6S)-3,4,5-triacetyloxy-6-methyloxan-2-yl]oxyoxan-2-yl]methyl acetate
• 2-O-(2,3,4-tri-O-acetyl-6-deoxy-alpha-L-mannopyranosyl)-D-glucose tetraacetate
• 1,3,4,6-Tetra-O-acetyl-2-O-(2,3,4-tri-O-acetyl-6-deoxyhexopyranosyl)hexopyranose
• EINECS 306-222-7
• D-Glucopyranose, 2-O-(2,3,4-tri-O-acetyl-6-deoxy-alpha-L-mannopyranosyl)-, tetraacetate
• 96646-72-9
• DTXSID90914405

• Inchi： 1S/C26H36O17/c1-10-19(36-12(3)28)21(38-14(5)30)23(40-16(7)32)25(35-10)43-24-22(39-15(6)31)20(37-13(4)29)18(9-34-11(2)27)42-26(24)41-17(8)33/h10,18-26H,9H2,1-8H3/t10-,18+,19-,20+,21+,22-,23+,24+,25-,26?/m0/s1
• InChI Key： PXSGTFALWGIXGH-BDAFYXQLSA-N
• SMILES： O([C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)OC(C)=O)OC(C)=O)OC(C)=O)[C@H]1C(OC(C)=O)O[C@H](COC(C)=O)[C@H]([C@@H]1OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 620.19524968g/mol
• Monoisotopic Mass: 620.19524968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 43
• Rotatable Bond Count: 17
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 212Ų